N-(2-fluorophenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C20H17FN4O/c21-16-8-4-5-9-17(16)24-20(26)15-11-25(12-15)19-10-18(22-13-23-19)14-6-2-1-3-7-14/h1-10,13,15H,11-12H2,(H,24,26)
• InChI Key: CQAODZBJMRDVDT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C20H17FN4O
• Molecular Weight: 348.4 g/mol
• CAS No.: 2034285-13-5

Description

N-(2-fluorophenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C20H17FN4O and its molecular weight is 348.381. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery and Evaluation of Kinase Inhibitors

• Schroeder et al. (2009) discovered substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. These compounds demonstrated tumor stasis in a Met-dependent human gastric carcinoma model following oral administration, leading to phase I clinical trials (Schroeder et al., 2009).

Ion Transport in Plant Physiology

• Pitman et al. (1977) used azetidine 2-carboxylic acid (AZ) as a proline analog to study the relationship between protein synthesis and ion transport in plants. The study found that AZ inhibited the release of ions to the xylem of barley roots and intact plants, suggesting a specific action on the process of ion release (Pitman et al., 1977).

Antidepressant and Nootropic Agents

• Thomas et al. (2016) synthesized and evaluated Schiff's bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents. The study confirmed that the 2-azetidinone skeleton has potential as a central nervous system (CNS) active agent, indicating possibilities for developing more potent and safe CNS active agents for therapeutic use (Thomas et al., 2016).